ethyl N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-N-methylglycinate
Overview
Description
Ethyl N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-N-methylglycinate is a useful research compound. Its molecular formula is C12H14N2O4S and its molecular weight is 282.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 282.06742811 g/mol and the complexity rating of the compound is 480. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Tautomerism
Ethyl N-(1,1-dioxido-1,2-benzisothiazol-3-yl)-N-methylglycinate, as part of the 1,2-benzisothiazole family, has been studied in various chemical syntheses. For instance, ethyl (1,2-benzisothiazol-3-yl)cyanoacetate, a related compound, exhibits tautomerism and can decompose to yield different products under specific conditions, such as heating in dimethyl sulphoxide (Carrington et al., 1972).
Biomedical Research: Inhibitors and Antimicrobial Activity
In the field of biomedical research, derivatives of 1,2-benzisothiazol have shown promising results as inhibitors and in antimicrobial activities. For example, certain 1,2-benzisothiazol-3-one 1,1-dioxide derivatives have been identified as potent inhibitors of human mast cell tryptase, which can be significant in treating allergic reactions and inflammatory conditions (Combrink et al., 1998). Furthermore, compounds like (1,1-dioxido-3-oxo-1,2-benzisothiazol-2(3H)-yl)methyl N,N-disubstituted dithiocarbamates have shown notable in vitro antimycobacterial activity against Mycobacterium tuberculosis (Güzel & Salman, 2006).
Organic Reactions and Synthesis
In organic chemistry, the ethyl N-methyl-N-(3,4-methylenedioxy)benzylglycinate, a compound structurally similar to this compound, has been utilized in palladium-assisted reactions to synthesize the isoquinoline ring, indicating its role in complex organic synthesis processes (Barr, Dyke & Quessy, 1983).
Ligand Formation and Coordination Chemistry
The benzisothiazole derivatives, including those related to this compound, have been explored for their potential as nitrogen ligands in coordination chemistry. Their application in forming complexes with transition metals like Mn(II) showcases their versatility in the field of inorganic chemistry (Frija et al., 2009).
Properties
IUPAC Name |
ethyl 2-[(1,1-dioxo-1,2-benzothiazol-3-yl)-methylamino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O4S/c1-3-18-11(15)8-14(2)12-9-6-4-5-7-10(9)19(16,17)13-12/h4-7H,3,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SODLEXHNFVHUFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(C)C1=NS(=O)(=O)C2=CC=CC=C21 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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